Cas no 1361862-93-2 (3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine
• CAS No: 1361862-93-2
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919903
• Update Time: 2025-10-29

3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-4-5-15-12(16)11(7)9-6-8(13)2-3-10(9)14/h2-6H,1H3,(H,15,16)
• InChI Key： JWPVDOHTZOMVGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(NC=CC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine

3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine (CAS No. 1361862-93-2): A Comprehensive Overview

3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine (CAS No. 1361862-93-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique pyridine core substituted with a 2,5-dichlorophenyl group, a hydroxyl group, and a methyl group, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in drug discovery and advanced material development.

The molecular structure of 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine contributes to its distinct chemical behavior. The presence of the hydroxyl group enhances its solubility in polar solvents, while the dichlorophenyl moiety introduces electron-withdrawing effects that influence its reactivity. These characteristics make it a valuable building block in the synthesis of more complex molecules. Recent studies have explored its role in the development of novel pharmaceutical agents, particularly those targeting inflammatory and neurological disorders, which are among the most searched topics in medicinal chemistry today.

In the realm of material science, 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine has shown promise as a precursor for organic electronic materials. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for use in OLEDs (Organic Light-Emitting Diodes) and other optoelectronic devices. This aligns with the growing demand for sustainable and energy-efficient technologies, a hot topic in both academic and industrial research. The compound's potential applications in green chemistry and renewable energy solutions further enhance its relevance in contemporary scientific discussions.

The synthesis of 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine typically involves multi-step organic reactions, including condensation and halogenation processes. Researchers have optimized these methods to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. These advancements are crucial for scaling up production to meet the demands of pharmaceutical and material science industries. For those searching for synthetic protocols or optimization techniques, this compound serves as an excellent case study in modern organic synthesis.

From a commercial perspective, the market for 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine is expanding, driven by its diverse applications and the increasing focus on innovative chemical intermediates. Suppliers and manufacturers are actively listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS number, 1361862-93-2, is frequently queried in chemical databases, reflecting its importance in the scientific community. As the demand for specialized organic compounds grows, this molecule is poised to play a pivotal role in future developments.

Safety and handling of 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its stability. These practical aspects are often searched by laboratory technicians and researchers, highlighting the need for clear and accessible information.

In conclusion, 3-(2,5-Dichlorophenyl)-2-hydroxy-4-methylpyridine (CAS No. 1361862-93-2) is a compound of significant scientific and industrial interest. Its unique structural features, coupled with its applications in medicinal chemistry and material science, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of organic chemistry and related fields. For those seeking in-depth information, its CAS number and systematic name are essential keywords to refine search results and access relevant studies.